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Compound of Interest

Compound Name: 3,5-Dibromo-4-methylanisole

Cat. No.: B084745

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological significance of 3,5-Dibromo-4-methylanisole. The information is
curated for professionals in research and development, with a focus on data presentation,
experimental context, and logical relationships.

Core Compound Information
CAS Number: 14542-71-3[1][2]

IUPAC Name: 2,6-Dibromo-4-methoxytoluene[3][4]
Also known as: Anisole, 3,5-dibromo-4-methyl-[3][4]

This compound is a halogenated aromatic ether, a class of molecules with diverse applications
in organic synthesis and potential biological activities.

Physicochemical Properties

A summary of the key physicochemical properties for 3,5-Dibromo-4-methylanisole is
presented in Table 1. At present, experimental data on properties such as melting and boiling
points are not readily available in the surveyed literature.
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Property Value Source
CAS Number 14542-71-3 [1]12]
Molecular Formula CsHsBr20 [31[5]
Molecular Weight 279.96 g/mol [31[5]
Purity 96+% [1]

Spectroscopic Data

Detailed spectroscopic information is crucial for the identification and characterization of 3,5-
Dibromo-4-methylanisole.

Mass Spectrometry

The mass spectrum (electron ionization) for 3,5-Dibromo-4-methylanisole is available and
provides key information about its molecular weight and fragmentation pattern.[3]

Synthesis of 3,5-Dibromo-4-methylanisole

While a specific, detailed experimental protocol for the synthesis of 3,5-Dibromo-4-
methylanisole is not widely published, a plausible and commonly utilized synthetic pathway
involves the Sandmeyer reaction, starting from its aniline analogue.

Proposed Synthetic Pathway

The logical workflow for the synthesis of 3,5-Dibromo-4-methylanisole is depicted below. This
pathway highlights the key transformation from the precursor, 3,5-Dibromo-4-methylaniline.

Proposed Synthesis of 3,5-Dibromo-4-methylanisole

Starting Material Intermediate Final Product
Diazotization Hydrolysis
3,5-Dibromo-4-methylaniline (NaNO2z, H2S04, H20, 0-5 °C) o Aryl Diazonium Salt H20, heat 3,5-Dibromo-4-methylanisole
(CAS: 13194-73-5) J T (in situ) (CAS: 14542-71-3)
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Caption: Proposed synthesis of 3,5-Dibromo-4-methylanisole via a Sandmeyer-type reaction.

Experimental Considerations

Step 1: Diazotization of 3,5-Dibromo-4-methylaniline

The initial step involves the conversion of the primary aromatic amine, 3,5-Dibromo-4-
methylaniline, into a diazonium salt. This is typically achieved by treating the amine with nitrous
acid (HNOz), which is generated in situ from sodium nitrite (NaNO2) and a strong acid, such as
sulfuric acid or hydrochloric acid, at low temperatures (0-5 °C) to ensure the stability of the
diazonium salt.

Step 2: Conversion to 3,5-Dibromo-4-methylanisole

The subsequent step involves the displacement of the diazonium group. To obtain the anisole
derivative, the diazonium salt solution is subjected to hydrolysis, typically by heating in an
agueous solution. This replaces the diazonium group with a hydroxyl group, forming the
corresponding phenol. The resulting phenol can then be methylated using a suitable
methylating agent, such as dimethyl sulfate or methyl iodide, under basic conditions to yield the
final product, 3,5-Dibromo-4-methylanisole.

Potential Biological Activities of Brominated
Anisoles

While specific biological studies on 3,5-Dibromo-4-methylanisole are not extensively
documented, the broader class of brominated phenols and their derivatives, including
brominated anisoles, has been a subject of interest in environmental and toxicological
research. Brominated phenols are known to be used as flame retardants, herbicides, and
antimicrobial agents. Some brominated anisoles are metabolites of these compounds and can
be found in the environment, particularly in marine ecosystems.

The presence of bromine atoms can significantly influence the biological properties of aromatic
compounds, often enhancing their lipophilicity and, in some cases, their biological activity.
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Related Compounds

For researchers interested in structure-activity relationships, several related brominated
methylanisoles are commercially available and have been characterized. The structural
relationship between these compounds can inform the design of new derivatives and studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylanisole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084745#3-5-dibromo-4-methylanisole-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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